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Compound of Interest

(R)-2-(pyrrolidin-3-yl)ethanol
Compound Name:

hydrochloride
CAS No.: 1421010-54-9
Cat. No.: B1401912

Get Quote

Executive Summary

(R)-2-(pyrrolidin-3-yl)ethanol hydrochloride (CAS: 664364-46-9) represents a critical chiral
building block in modern drug discovery, particularly for fragment-based drug design (FBDD).
Unlike its achiral or racemic counterparts, this specific enantiomer offers a defined 3D vector
that is essential for optimizing ligand-protein binding interactions in kinase inhibitors and GPCR
modulators.

This guide provides a rigorous structural analysis, detailing the synthesis, spectroscopic
characterization, and quality control protocols required to validate this compound's identity and
purity. We emphasize the differentiation between the 2-substituted and 3-substituted
regioisomers—a common pitfall in library synthesis.

Chemical Identity & Stereochemistry[1]

The structural integrity of this compound relies on two key features: the regiochemistry of the
ethanol side chain (position 3) and the absolute configuration of the chiral center (R).
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Property Specification

IUPAC Name 2-[(3R)-pyrrolidin-3-ylJethanol hydrochloride
Common Name (R)-3-(2-Hydroxyethyl)pyrrolidine HCI

CAS Number 664364-46-9

Molecular Formula CeH13NOJ[1][2] - HCI

Molecular Weight 151.63 g/mol

Chiral Center C3 (R-configuration)

Physical State White to off-white hygroscopic solid

Structural Diagram & Connectivity

The following DOT diagram illustrates the core connectivity and the critical stereochemical
center.
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Figure 1: Structural connectivity highlighting the C3 chiral center and salt formation.[3]

Synthesis & Impurity Profile

Understanding the synthesis is prerequisite to accurate analysis. The most robust route
involves the reduction of chiral precursors, which dictates the impurity profile.

Primary Synthetic Route

The preferred industrial synthesis utilizes the reduction of Ethyl 2-((R)-pyrrolidin-3-yl)acetate
(CAS: 726139-60-2).
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o Starting Material: (R)-3-(Carboxymethyl)pyrrolidine derivatives (often Boc-protected).

e Reduction: Lithium Aluminum Hydride (LiAlH4) or Borane-THF (BHs-THF) reduction of the
ester/acid to the alcohol.

o Deprotection/Salt Formation: Removal of N-Boc group (if present) using HCIl/Dioxane.

Critical Impurity Markers

» Regioisomer Contamination: Traces of the 2-substituted isomer (from impure starting
material).

e Over-reduction: Ring opening (rare with mild conditions).

e Incomplete Reduction: Presence of the aldehyde intermediate or residual ester.
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Figure 2: Synthetic pathway from the ester precursor to the hydrochloride salt.
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Spectroscopic Characterization

This section details the expected spectral data. As a salt, the amine protonation shifts signals

significantly compared to the free base.

Nuclear Magnetic Resonance (*H NMR)

Solvent: D20 (Deuterium Oxide) is recommended to suppress the exchangeable NH and OH

protons, simplifying the aliphatic region.

Expected Chemical Shifts (& ppm, 400 MHz, D20):

. Shift o . Assignment
Position Type Multiplicity Integration .
(approx) Logic
_ _ Deshielded
2-CH: Ring 3.45-3.55 Multiplet 1H
by N+
) ) Diastereotopi
2'-CH:2 Ring 3.10-3.25 Multiplet 1H
¢ proton
) ] Adjacent to
5-CH: Ring 3.30-3.45 Multiplet 2H N
+
) ) ] Adjacent to
Side Chain a O-CH:z 3.60-3.70 Triplet 2H
Oxygen
3-CH Methine 2.40-2.60 Multiplet 1H Chiral center
] ) Shielded
4-CH:2 Ring 1.70-1.90 Multiplet 1H )
region
] ) Diastereotopi
4'-CH:z Ring 2.10-2.25 Multiplet 1H
c
Side Chain 3 C-CH: 1.60-1.75 Quartet/Mult 2H Linker to ring

Diagnostic COSY Correlations:

e The 3-CH methine will show correlations to the Side Chain 3 protons and the ring 4-CH:

protons. This connectivity proves the side chain is at position 3, not 2.
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Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization)

e Parent lon [M+H]*: m/z 116.11 (Calculated for CeH14NO*)

e Fragmentation: Loss of water ([M+H-18]* = 98.1) is common for primary alcohols.
Analytical Protocols (SOPs)

Determination of Enantiomeric Excess (ee)

Standard C18 columns cannot separate enantiomers. A chiral stationary phase is required.

Methodology: Derivatization with Mosher's Acid Chloride Because primary amines can interfere
with direct chiral HPLC, derivatization is often preferred for robustness.

o Sample Prep: React 5 mg of the HCI salt with (S)-(+)-MTPA-CI (Mosher's acid chloride) in
pyridine.

e Analysis: Analyze the resulting amide-ester diastereomers via achiral HPLC or 1°F NMR.

» Validation: The (R,S)-diastereomer (from R-substrate and S-reagent) will have a distinct
chemical shift/retention time compared to the (S,S)-diastereomer.

Direct Chiral HPLC Method (Alternative):
e Column: Chiralpak 1G or Chiralcel OZ-3 (immobilized selector required for amine tolerance).

o Mobile Phase: Hexane:Ethanol:Diethylamine (80:20:0.1). Note: DEA is crucial to sharpen the
amine peak.

e Detection: UV at 210 nm (low wavelength required due to lack of chromophores).

Chloride Content Titration

To verify the stoichiometry of the salt (Mono-HCI vs. Di-HCI):

o Technique: Argentometric Titration (AgNOs3).
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e Indicator: Potassium Chromate (Mohr's method) or Potentiometric endpoint.

o Target: ~23.3% Chloride by weight (Theoretical for Mono-HCI).

Functional Applications in Drug Discovery[1][6][7]
(R)-2-(pyrrolidin-3-yl)ethanol serves as a "warhead linker" or a solubility-enhancing scaffold.

» PROTAC Linkers: The hydroxyl group allows for etherification or esterification to attach E3
ligase ligands, while the pyrrolidine nitrogen attaches to the target protein ligand.

» Kinase Inhibitors: The pyrrolidine ring mimics the ribose ring of ATP or provides a rigid
spacer in the solvent-exposed region of the binding pocket.

e GPCR Ligands: 3-substituted pyrrolidines are privileged structures in histamine H3 and
dopamine receptor antagonists.
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Figure 3: Key application areas in medicinal chemistry.

References

e PubChem Compound Summary. (n.d.). 2-(Pyrrolidin-3-yl)ethanol hydrochloride.[4] National
Center for Biotechnology Information. Retrieved from [Link](Note: Link directs to free
base/related record for structural verification).

o ResearchGate. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-
Containing Drugs. Retrieved from [Link].

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1401912/docs?utm_src=pdf-body-img#structural-analysis-application-guide-r-2-pyrrolidin-3-yl-ethanol-hydrochloride
https://chemsigma.com/product/product?productname=pyrrolidin-ethanol&casno=664364-46-9
https://pubchem.ncbi.nlm.nih.gov/compound/664364-46-9
https://www.researchgate.net/publication/384883492_Progress_in_the_Stereoselective_Synthesis_Methods_of_Pyrrolidine-Containing_Drugs_and_Their_Precursors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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